Cas no 852180-98-4 (1H-Indole-1,3-dicarboxylicacid, 5-bromo-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1,3-dicarboxylicacid, 5-bromo-, 1-(1,1-dimethylethyl) ester
• CAS No: 852180-98-4
• MF: C₁₄H₁₄BrNO₄
• MW: 340.169263362885
• CID: 717131
• Update Time: 2026-04-29

1H-Indole-1,3-dicarboxylicacid, 5-bromo-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,3-dicarboxylicacid, 5-bromo-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxycarbonyl)-5-bromo-1H-indole-3-carboxylic acid
• 5-bromo-1-[(2-methylpropan-2-yl)oxycarbonyl]indole-3-carboxylic acid
• 5-bromo-1H-t-butoxycarbonyl-indole-3-carboxylic acid

• Inchi： InChI=1S/C14H14BrNO4/c1-14(2,3)20-13(19)16-7-10(12(17)18)9-6-8(15)4-5-11(9)16/h4-7H,1-3H3,(H,17,18)
• InChI Key： SDBPXEWQHQFBTD-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C=C(C2=C1C=CC(=C2)Br)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 206 °C